Cas no 634-36-6 (1,2,3-Trimethoxybenzene)

• Product Name: 1,2,3-Trimethoxybenzene
• CAS No: 634-36-6
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• MDL: MFCD00008358
• CID: 39314
• PubChem ID: 12462
• Update Time: 2025-11-02

1,2,3-Trimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Trimethoxybenzene
• 1,2,3-Trimethoxybenzene(Pyrogallol trimethylether)
• Pyrogallol trimethyl ether
• 1,2,3-trimethyoxy benzene
• 1,2,3-Trimethoxybenzen
• 1.2.3-trimethoxybenzene
• 1 1,2,3-TriMethoxybenzene
• 1,2,3-trimethoxy-benzen
• 1,2,3-trimethoxy-benzene
• 1,2,3-Trimethoxy-benzol
• Benzene,1,2,3-trimethoxy
• Methylsyringol
• trimethoxybenzene
• trimethyl pyrogallol
• Tri-O-methylpyrogallol
• Benzene, 1,2,3-trimethoxy-
• Benzene, trimethoxy-
• 1,2,3-trimethoxy benzene
• MRE1O894FG
• CRUILBNAQILVHZ-UHFFFAOYSA-N
• 3,4,5-Trimethoxybenzene
• Methylsyringol (VAN)
• 1,3-Trimethoxybenzene
• PubChem14319
• 2,3,4-trimethoxybenzene
• bmse010218
• Cambridge id 5108143
• KSC

• MDL： MFCD00008358
• Inchi： 1S/C9H12O3/c1-10-7-5-4-6-8(11-2)9(7)12-3/h4-6H,1-3H3
• InChI Key： CRUILBNAQILVHZ-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C(OC)C=CC=1
• BRN： 1910422

Computed Properties

• Exact Mass: 168.07900
• Monoisotopic Mass: 168.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: White crystals.
• Density: 1.112 g/mL at 25 °C(lit.)
• Melting Point: 43.0 to 46.0 deg-C
• Boiling Point: 235°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5470 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 27.69000
• LogP: 1.71240
• Solubility: Insoluble in water

1,2,3-Trimethoxybenzene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S22-S24/25
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,2,3-Trimethoxybenzene

Recent Advances in the Study of 1,2,3-Trimethoxybenzene (CAS: 634-36-6) in Chemical Biology and Pharmaceutical Research

1,2,3-Trimethoxybenzene (CAS: 634-36-6) is a key organic compound with significant applications in chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold in drug discovery, particularly in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 1,2,3-Trimethoxybenzene as a precursor for the synthesis of novel anti-inflammatory agents. The study demonstrated that derivatives of this compound exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. The findings suggest that 1,2,3-Trimethoxybenzene-based compounds could serve as promising candidates for the development of next-generation anti-inflammatory drugs.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of 1,2,3-Trimethoxybenzene derivatives. The study revealed that certain modifications to the trimethoxybenzene scaffold enhanced its activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. These results underscore the potential of this compound in addressing the growing challenge of antibiotic resistance.

Beyond its pharmacological applications, 1,2,3-Trimethoxybenzene has also been investigated for its role in chemical biology. A 2022 study in ACS Chemical Biology utilized this compound as a fluorescent probe to study protein-ligand interactions. The researchers developed a series of 1,2,3-Trimethoxybenzene-based probes that exhibited high selectivity and sensitivity, enabling real-time monitoring of biochemical processes in living cells.

In summary, the latest research on 1,2,3-Trimethoxybenzene (CAS: 634-36-6) highlights its multifaceted utility in drug discovery, antimicrobial development, and chemical biology. Its unique structural features and modifiable functional groups make it a valuable scaffold for designing novel bioactive molecules. Future studies are expected to further explore its therapeutic potential and expand its applications in biomedical research.